2-Ethylnaphthalene
Overview
Description
2-Ethylnaphthalene is a colorless liquid . It is insoluble in water and has a molecular weight of 156.2237 .
Synthesis Analysis
The synthesis of 2-Ethylnaphthalene involves a reaction with ®- (-)-5,5’-bis [di (3,5-ditert-butyl-4-methoxyphenyl)phosphino]-4,4’-bi-1,3-benzodioxole; methyl dimethoxy silane; copper (II) acetate in tetrahydrofuran; isopropanol at 60 degrees Celsius for 14 hours .Molecular Structure Analysis
The molecular structure of 2-Ethylnaphthalene can be represented by the formula C12H12 . The structure can be viewed as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
2-Ethylnaphthalene can have vigorous reactions, sometimes amounting to explosions, when it comes into contact with strong oxidizing agents. It can also react exothermically with bases and diazo compounds .Physical And Chemical Properties Analysis
2-Ethylnaphthalene is a colorless liquid with a refractive index of 1.599 . It has a boiling point of 251-252 degrees Celsius and a melting point of -70 degrees Celsius . The density of 2-Ethylnaphthalene is 0.992 g/mL at 25 degrees Celsius .Scientific Research Applications
Rotational Dynamics in Liquids
Research conducted by Greenfield et al. (1994) explored the rotational dynamics of 2-ethylnaphthalene in both neat liquid and diluted forms using transient grating optical Kerr effect techniques. This study provides insights into the behavior of 2-ethylnaphthalene in different liquid environments, emphasizing its potential for studying molecular dynamics in liquids (Greenfield et al., 1994).
Energy Transfer Processes
Ferreira (1988) investigated energy transfer from 2-ethylnaphthalene to 9,10-diphenylanthracene, shedding light on the role of 2-ethylnaphthalene in energy migration and diffusion processes. This research is crucial for understanding the energy transfer mechanisms in chemical systems (Ferreira, 1988).
Catalysis and Transalkylation
Takeuchi et al. (1996) demonstrated the use of 2-ethylnaphthalene in the transethylation process with tetraethylbenzenes over H-Y zeolite catalysts, highlighting its role in selective chemical synthesis and catalysis (Takeuchi, Shimoura, & Hara, 1996).
Pyrolysis and Fuel Decomposition
Yang et al. (2009) focused on the pyrolysis of 1-ethylnaphthalene in a quartz tube reactor, which is pertinent to understanding the formation of soot and polycyclic aromatic hydrocarbons in fuel combustion. This research contributes to our knowledge of fuel decomposition and environmental impact of combustion processes (Yang, Lu, & Chai, 2009).
Solution Crystallization and Rheology
Wie et al. (2014) investigated the rheological properties of poly(3-hexylthiophene) in solutions of 2-ethylnaphthalene. This study is significant for materials science, particularly in understanding the crystallization and physical properties of polymeric solutions (Wie et al., 2014).
Safety and Hazards
2-Ethylnaphthalene is toxic to aquatic life with long-lasting effects . It is recommended to avoid release to the environment . In case of a spill, use absorbent paper to pick up all liquid spill material . It is also recommended to wear personal protective equipment, including a NIOSH-approved half-face respirator equipped with an organic vapor/acid gas cartridge .
Mechanism of Action
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Ethylnaphthalene For example, temperature can affect the physical and chemical properties of the compound, which in turn can influence its interaction with biological systems Additionally, the presence of other chemicals in the environment can influence the compound’s stability and its interactions with its targets
properties
IUPAC Name |
2-ethylnaphthalene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12/c1-2-10-7-8-11-5-3-4-6-12(11)9-10/h3-9H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJTJVVYSTUQWNI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=CC=CC=C2C=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12 |
Source
|
| Record name | 2-ETHYLNAPHTHALENE | |
| Source | CAMEO Chemicals | |
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| URL | https://pubchem.ncbi.nlm.nih.gov | |
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DSSTOX Substance ID |
DTXSID9061330 |
Source
|
| Record name | 2-Ethylnaphthalene | |
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Molecular Weight |
156.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
2-ethylnaphthalene is a colorless liquid., Colorless liquid; [CAMEO] Clear light brown liquid; [Sigma-Aldrich MSDS] |
Source
|
| Record name | 2-ETHYLNAPHTHALENE | |
| Source | CAMEO Chemicals | |
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| Record name | 2-Ethylnaphthalene | |
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Boiling Point |
496 °F at 760 mmHg (NTP, 1992) |
Source
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| Record name | 2-ETHYLNAPHTHALENE | |
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Flash Point |
220 °F (NTP, 1992) |
Source
|
| Record name | 2-ETHYLNAPHTHALENE | |
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Density |
0.9922 at 68 °F (NTP, 1992) - Less dense than water; will float |
Source
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| Record name | 2-ETHYLNAPHTHALENE | |
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Vapor Pressure |
0.03 [mmHg] |
Source
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| Record name | 2-Ethylnaphthalene | |
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Product Name |
2-Ethylnaphthalene | |
CAS RN |
939-27-5 |
Source
|
| Record name | 2-ETHYLNAPHTHALENE | |
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| Record name | Naphthalene, 2-ethyl- | |
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| Record name | 2-ethylnaphthalene | |
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Melting Point |
18.7 °F (NTP, 1992) |
Source
|
| Record name | 2-ETHYLNAPHTHALENE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20391 | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 2-ethylnaphthalene?
A1: 2-Ethylnaphthalene has a molecular formula of C12H12 and a molecular weight of 156.22 g/mol.
Q2: Is there any spectroscopic data available for 2-ethylnaphthalene?
A2: Yes, research has utilized various spectroscopic techniques to characterize 2-ethylnaphthalene. For instance, 13C NMR spectroscopy has been employed to analyze the chemical shifts of the ethyl carbons and the ipso carbon in the phenyl ring. [] Additionally, computational studies have been conducted to calculate and analyze the vibrational spectra of 2-ethylnaphthalene. []
Q3: How does 2-ethylnaphthalene behave under high-temperature stress?
A3: Studies investigating the thermal stability of model jet fuels have shown that 2-ethylnaphthalene exhibits self-retarding oxidation at high temperatures (400 °C) and long reaction times. [] This suggests potential for its use in high-temperature applications.
Q4: Can 2-ethylnaphthalene form charge-transfer complexes?
A4: Yes, research has demonstrated the ability of 2-ethylnaphthalene to form weak charge-transfer complexes with C60 fullerene. [] These complexes are characterized by weak interactions between the donor (2-ethylnaphthalene) and the acceptor (C60).
Q5: What role does 2-ethylnaphthalene play in the zeolite-catalyzed conversion of ethene to propene?
A5: Studies have identified 2-ethylnaphthalene as a key hydrocarbon pool species in the zeolite-catalyzed conversion of ethene to propene (ETP). [] Specifically, C-2 substituted bicyclic aromatic species like 2-ethylnaphthalene enhance propene formation in this reaction.
Q6: Can 2-ethylnaphthalene undergo hydrodealkylation?
A6: Yes, research has focused on the hydrodealkylation of 2-ethylnaphthalene, examining the reaction products and kinetics. [] This process holds significance in refining processes for petroleum products.
Q7: Have computational methods been used to study 2-ethylnaphthalene?
A7: Yes, computational chemistry has played a role in understanding the properties of 2-ethylnaphthalene. For example, calculations have been performed to investigate the structure and vibrational spectra of this compound. []
Q8: Is 2-ethylnaphthalene found in the environment?
A8: Yes, 2-ethylnaphthalene has been detected as a constituent of creosote waste, a complex mixture derived from coal tar. [] Its presence in creosote waste raises concerns about its potential release into the environment and potential risks to human health.
Q9: Can 2-ethylnaphthalene be biodegraded?
A9: Yes, research has shown that 2-ethylnaphthalene can be biodegraded by microorganisms. Studies have explored its biodegradation kinetics in both aqueous [] and anaerobic environments. []
Q10: What are the products of 2-ethylnaphthalene biodegradation?
A10: Under specific conditions, marine bacteria can degrade 2-ethylnaphthalene into the corresponding salicylic acids. [] This metabolic pathway highlights the potential for bioremediation of environments contaminated with 2-ethylnaphthalene.
Q11: How is 2-ethylnaphthalene typically analyzed?
A11: Gas chromatography coupled with mass spectrometry (GC-MS) is a common technique for analyzing 2-ethylnaphthalene. [, ] This method allows for the separation and identification of 2-ethylnaphthalene from complex mixtures based on its retention time and mass spectrum.
Q12: Are there any other noteworthy applications or properties of 2-ethylnaphthalene?
A12: Research has investigated the use of 2-ethylnaphthalene as a probe in fluorescence studies to understand the binding dynamics of bile salt aggregates. [] It has also been detected in tobacco, contributing to the aroma profile. [] Moreover, its vapor pressure has been studied for potential applications in high-temperature processes. []
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